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Compound of Interest

Compound Name: Iodometomidate i-123, R-

CAS No.: 813466-05-6

Cat. No.: B12742250

Get Quote

-hydroxylase) and CYP11B2 (Aldosterone Synthase)

Executive Summary & Mechanistic Rationale
(R)-[¹²³I]Iodometomidate (¹²³I-IMTO) is a high-affinity radiopharmaceutical designed for the

specific molecular imaging of adrenocortical tissues. Unlike ¹³¹I-6

-iodomethyl-19-norcholesterol (NP-59), which relies on LDL receptor-mediated uptake and
requires days for accumulation, ¹²³I-IMTO targets the enzymatic machinery of steroidogenesis
directly.

Mechanism of Action: IMTO is an etomidate analog. It binds with high specificity to the heme

moiety of enzymes within the cytochrome P450 family 11B (CYP11B), located in the inner

mitochondrial membrane of the adrenal cortex.

CYP11B1: Responsible for cortisol synthesis (Zona fasciculata).

CYP11B2: Responsible for aldosterone synthesis (Zona glomerulosa).[1]
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This direct enzymatic binding allows for high-contrast Single Photon Emission Computed

Tomography (SPECT) imaging within 4–6 hours of administration, providing a "metabolic

snapshot" of adrenocortical mass viability and function.

DOT Diagram: Mechanism of Action & Binding Target
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Figure 1: Mechanistic pathway showing (R)-[¹²³I]Iodometomidate targeting the heme moiety of

CYP11B enzymes within the adrenocortical mitochondria.

Pre-Administration Protocols
To ensure high-quality imaging and patient safety, strict adherence to thyroid blockade and

purity checks is required.

Source Verification (Quality Control)
Before administration, the radiopharmaceutical must pass the following checks. This is critical

because free ¹²³I-iodide will accumulate in the thyroid and gastric mucosa, obscuring the

adrenal signal.
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Parameter Specification Method

Radiochemical Purity > 95% HPLC (RP-18 column)

Stereochemistry (R)-isomer > 99% Chiral HPLC

Specific Activity > 10 GBq/µmol Mass Spectrometry/Calculation

pH 7.0 – 8.0 pH Strip/Meter

Appearance Clear, colorless solution Visual Inspection

Subject Preparation & Thyroid Blockade
Free radioiodine is a common impurity or metabolic byproduct. Thyroid blockade is mandatory.

Protocol:Sodium Perchlorate (NaClO₄) is the preferred blocking agent in IMTO clinical trials

(e.g., Hahner et al.) due to its efficacy in blocking the Sodium-Iodide Symporter (NIS).

Dosing Schedule:

Loading Dose: 1,150 mg orally, 30 minutes prior to tracer injection.

Maintenance: 460 mg orally, 3 times daily.

Duration: Continue for 3 days post-injection.

Note: If Perchlorate is unavailable, Potassium Iodide (Lugol’s solution) may be used, but

Perchlorate is cited in the primary validation studies for this specific tracer.

Dosing and Administration Guidelines
Standard Dosage
The standard effective dose for an adult (70 kg) to achieve diagnostic quality SPECT/CT is:
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185 MBq (± 10%) (Approximately 5.0 mCi)[2]

Injection Protocol
Route: Intravenous (IV) Bolus. Cannulation: Establish secure venous access (antecubital vein

preferred) prior to handling the tracer to minimize radiation exposure time.

Flush: Pre-flush the line with 5–10 mL of 0.9% saline.

Administer: Inject the 185 MBq dose slowly over 10–20 seconds.

Flush: Immediately follow with a 10 mL saline flush to ensure the full dose enters circulation

and to clear the vein of radioactivity.

Monitoring: Observe the patient for 15 minutes for any immediate adverse reactions (rare,

but etomidate analogs can theoretically cause mild transient adrenal suppression or

dizziness, though unlikely at tracer masses).

Imaging Workflow & Acquisition Parameters
The kinetics of ¹²³I-IMTO are rapid compared to cholesterol agents. The "target-to-background"

ratio is optimal between 4 and 6 hours.

Timeline
T-30 min: Administer Thyroid Blockade.

T=0: IV Injection of 185 MBq ¹²³I-IMTO.

T+15 min: Patient release to waiting area (hydration encouraged).

T+4 hours: Begin Image Acquisition.
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Acquisition Specifications (SPECT/CT)
Equipment: Dual-head Gamma Camera with SPECT/CT capabilities.

Parameter Setting Rationale

Collimator
LEHR (Low Energy High

Resolution)
Optimized for I-123 (159 keV).

Energy Window 159 keV ± 15-20%
Centers on the primary gamma

peak.

Matrix 128 x 128 (or 256 x 256)
Balance between resolution

and counts.

Step & Shoot 3° to 6° steps Standard SPECT sampling.

Time per Stop 25 – 30 seconds
Sufficient count density

(approx. 20-30 min total).

CT Component Low dose (non-contrast)
Used for attenuation correction

and anatomic localization.

DOT Diagram: Clinical Workflow
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Figure 2: Clinical workflow from patient preparation to data analysis.

Data Interpretation & Safety
Interpretation Criteria[3][4][5][6][7][8]

Positive Uptake: Focal tracer accumulation in the adrenal lesion exceeding background liver

activity indicates adrenocortical origin (Adenoma or Carcinoma).

Negative Uptake: Absence of uptake (photopenic defect) suggests non-adrenocortical tissue

(e.g., metastasis from lung/breast cancer, pheochromocytoma, or cyst).
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SUVmax: While visual grading is standard, Semi-quantitative analysis (Standardized Uptake

Value) can be calculated. Adrenocortical Carcinomas (ACC) often show heterogeneous

uptake, while adenomas show intense, homogeneous uptake.

Radiation Safety & Dosimetry
Based on biokinetic data, the effective dose is favorable compared to older agents.

Effective Dose: ~0.024 mSv/MBq.

Total Dose (185 MBq): ~4.4 mSv (Comparable to a standard abdominal CT).

Critical Organs:

Adrenals: Highest absorbed dose (target).

Liver: Excretory pathway.

Urinary Bladder wall: Excretory pathway (encourage voiding post-scan).

References
Hahner, S. et al. (2008).[3] [123I]Iodometomidate for molecular imaging of adrenocortical

cytochrome P450 family 11B enzymes.[3] Journal of Clinical Endocrinology & Metabolism.[4]

Link

Hahner, S. et al. (2013).[5] [123I]Iodometomidate imaging in adrenocortical carcinoma.

Journal of Clinical Endocrinology & Metabolism.[4] Link

European Network for the Study of Adrenal Tumors (ENS@T).Standard Operating

Procedures for Adrenal Imaging.Link[5]

Hahner, S. et al. (2025).[6] Combined [18F]Fluorodeoxyglucose PET and

[123I]Iodometomidate-SPECT for diagnostic evaluation of indeterminate adrenal neoplasias

—the cross-sectional diagnostic test accuracy study FAMIAN.[6] EBioMedicine.[6] Link

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/18397978/
https://pubmed.ncbi.nlm.nih.gov/18397978/
https://www.mdpi.com/1422-0067/24/6/5782
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F18397978%2F
https://academic.oup.com/jcem/article-pdf/98/7/2755/9046991/jcem2755.pdf
https://www.mdpi.com/1422-0067/24/6/5782
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F23533230%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ensat.org%2F
https://academic.oup.com/jcem/article-pdf/98/7/2755/9046991/jcem2755.pdf
https://pubmed.ncbi.nlm.nih.gov/40398350/
https://pubmed.ncbi.nlm.nih.gov/40398350/
https://pubmed.ncbi.nlm.nih.gov/40398350/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F37209633%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12742250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Adrenal CYP11B1/2 expression in primary aldosteronism: Immunohistochemical analysis
using novel monoclonal antibodies - PMC [pmc.ncbi.nlm.nih.gov]

2. reference.medscape.com [reference.medscape.com]

3. [123 I]Iodometomidate for molecular imaging of adrenocortical cytochrome P450 family
11B enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. academic.oup.com [academic.oup.com]

6. Combined [18F]Fluorodeoxyglucose PET and [123I]Iodometomidate-SPECT for
diagnostic evaluation of indeterminate adrenal neoplasias-the cross-sectional diagnostic test
accuracy study FAMIAN - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Intravenous Administration and
Dosing Guidelines for (R)-[¹²³I]Iodometomidate]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12742250/docs#application-note-intravenous-
administration-and-dosing-guidelines-for-r-i-iodometomidate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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